Cas no 2680787-47-5 (tert-butyl N-5-(2-chloroacetyl)-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-5-(2-chloroacetyl)-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate
• CAS No: 2680787-47-5
• MF: C₁₃H₁₈ClN₃O₅
• MW: 331.752122402191
• CID: 5623742
• PubChem ID: 165938569
• Update Time: 2025-07-14

tert-butyl N-5-(2-chloroacetyl)-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295825
• 2680787-47-5
• tert-butyl N-[5-(2-chloroacetyl)-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl]carbamate
• tert-butyl N-5-(2-chloroacetyl)-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate

• Inchi： 1S/C13H18ClN3O5/c1-13(2,3)22-11(20)15-9-8(7(18)6-14)10(19)17(5)12(21)16(9)4/h6H2,1-5H3,(H,15,20)
• InChI Key： GTWXGNOMTDYBCE-UHFFFAOYSA-N
• SMILES： ClCC(C1C(N(C)C(N(C)C=1NC(=O)OC(C)(C)C)=O)=O)=O

Computed Properties

• Exact Mass: 331.0934984g/mol
• Monoisotopic Mass: 331.0934984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96Ų

Additional information on tert-butyl N-5-(2-chloroacetyl)-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate

Research Brief on tert-butyl N-5-(2-chloroacetyl)-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate (CAS: 2680787-47-5)

Recent studies have highlighted the significance of tert-butyl N-5-(2-chloroacetyl)-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate (CAS: 2680787-47-5) as a key intermediate in the synthesis of novel pharmaceutical compounds. This compound, characterized by its unique tetrahydropyrimidin-4-ylcarbamate structure, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of the chloroacetyl group and the tert-butyl carbamate moiety makes it a versatile building block for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the synthesis of selective kinase inhibitors. The researchers employed a multi-step synthetic route, starting with the condensation of 1,3-dimethylbarbituric acid with chloroacetyl chloride, followed by the introduction of the tert-butyl carbamate group. The resulting intermediate (2680787-47-5) was then further functionalized to yield a series of compounds with potent inhibitory activity against specific kinases implicated in cancer and inflammatory diseases. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's utility in medicinal chemistry.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the structural optimization of 2680787-47-5 to enhance its pharmacokinetic properties. The researchers modified the chloroacetyl side chain to improve metabolic stability and reduce off-target effects. Their findings demonstrated that subtle alterations to the molecular scaffold could significantly impact the compound's bioavailability and selectivity, paving the way for the development of more effective therapeutics.

In addition to its role in kinase inhibitor development, 2680787-47-5 has also been investigated for its potential in covalent drug design. A 2024 preprint article on ChemRxiv described the use of this compound as a warhead in covalent inhibitors targeting cysteine residues in disease-relevant proteins. The chloroacetyl group's reactivity with thiols was leveraged to achieve irreversible binding, offering a promising strategy for targeting challenging drug targets.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2680787-47-5. A recent technical report from a leading pharmaceutical company highlighted the need for optimized reaction conditions to minimize byproduct formation and improve yield. The report also emphasized the importance of rigorous analytical methods, such as HPLC and LC-MS, to ensure the compound's purity and consistency in downstream applications.

Looking ahead, the versatility of tert-butyl N-5-(2-chloroacetyl)-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate positions it as a valuable tool in drug discovery. Ongoing research is expected to explore its applications in additional therapeutic areas, such as neurodegenerative diseases and infectious diseases. Furthermore, advances in synthetic methodologies and computational modeling are likely to facilitate the design of next-generation derivatives with enhanced efficacy and safety profiles.

In conclusion, the compound 2680787-47-5 represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and covalent drug design. Continued research and development efforts will be crucial to fully realize its therapeutic applications and address current synthetic challenges.